fagopyritol B2
fagopyritol B2
Fagopyritol B2 is a glycoside.
Brand Name:
Vulcanchem
CAS No.:
116261-02-0
VCID:
VC20893937
InChI:
InChI=1S/C18H32O16/c19-1-3-5(20)7(22)14(29)17(32-3)31-2-4-6(21)8(23)15(30)18(33-4)34-16-12(27)10(25)9(24)11(26)13(16)28/h3-30H,1-2H2/t3-,4-,5+,6+,7+,8+,9?,10-,11-,12+,13+,14-,15-,16?,17+,18-/m1/s1
SMILES:
C(C1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3C(C(C(C(C3O)O)O)O)O)O)O)O)O)O)O)O
Molecular Formula:
C18H32O16
Molecular Weight:
504.4 g/mol
fagopyritol B2
CAS No.: 116261-02-0
Cat. No.: VC20893937
Molecular Formula: C18H32O16
Molecular Weight: 504.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Fagopyritol B2 is a glycoside. |
|---|---|
| CAS No. | 116261-02-0 |
| Molecular Formula | C18H32O16 |
| Molecular Weight | 504.4 g/mol |
| IUPAC Name | (1S,2R,4R,5S)-6-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxycyclohexane-1,2,3,4,5-pentol |
| Standard InChI | InChI=1S/C18H32O16/c19-1-3-5(20)7(22)14(29)17(32-3)31-2-4-6(21)8(23)15(30)18(33-4)34-16-12(27)10(25)9(24)11(26)13(16)28/h3-30H,1-2H2/t3-,4-,5+,6+,7+,8+,9?,10-,11-,12+,13+,14-,15-,16?,17+,18-/m1/s1 |
| Standard InChI Key | MWNCPUNLDATDBW-CFOWMNCWSA-N |
| Isomeric SMILES | C([C@@H]1[C@@H]([C@@H]([C@H]([C@H](O1)OC[C@@H]2[C@@H]([C@@H]([C@H]([C@H](O2)OC3[C@H]([C@@H](C([C@H]([C@@H]3O)O)O)O)O)O)O)O)O)O)O)O |
| SMILES | C(C1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3C(C(C(C(C3O)O)O)O)O)O)O)O)O)O)O)O |
| Canonical SMILES | C(C1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3C(C(C(C(C3O)O)O)O)O)O)O)O)O)O)O)O |
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